Cas no 2408972-86-9 (4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one
• CAS No: 2408972-86-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5357914
• Update Time: 2025-05-28

4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one
• Z3924063945

• Inchi： 1S/C13H15NO2/c1-9-5-3-4-6-12(9)14-8-11(10(2)15)7-13(14)16/h3-6,11H,7-8H2,1-2H3
• InChI Key： KOQIRMVBVCKEKQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)=O)CN1C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1
• Topological Polar Surface Area: 37.4

Additional information on 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one

Research Brief on 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one (CAS: 2408972-86-9): Recent Advances and Applications

The compound 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one (CAS: 2408972-86-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have focused on the synthetic pathways for 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of its synthesis, reducing byproducts and improving scalability. This advancement is critical for its potential industrial production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one exhibits moderate inhibitory effects on specific kinase enzymes implicated in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess pharmacokinetic properties.

Another promising area of research involves the compound's interaction with neurotransmitter receptors. A 2024 study published in Neuropharmacology reported that 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one shows affinity for certain GABAergic receptors, hinting at possible applications in neurological disorders such as anxiety or epilepsy. Researchers are now exploring structural derivatives to enhance selectivity and reduce off-target effects.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and therapeutic potential. Current research gaps include the need for comprehensive toxicity profiling and the development of more robust delivery systems to improve bioavailability. Collaborative efforts between academic and industrial researchers are underway to address these issues.

In conclusion, 4-Acetyl-1-(2-methylphenyl)pyrrolidin-2-one represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted properties offer diverse opportunities for drug development, though further research is essential to translate these findings into clinical applications. This brief underscores the importance of continued investment in both fundamental and applied research to unlock the full potential of this compound.